7-Hydroxycalamenene
Overview
Description
2-Naphthalenol, 5,6,7,8-tetrahydro-3,8-dimethyl-5-(1-methylethyl)-, cis- is a natural product found in Senecio doronicum, Heterotheca, and other organisms with data available.
Scientific Research Applications
Biotransformation and Biosynthesis
- Biotransformation of Cubenene to 7-Hydroxycalamenene : The biotransformation of cubenene to 7-hydroxycalamenene in cultured cells of the liverwort Heteroscyphus planus is a significant finding. This process involves hydroxylation and oxidation, showcasing the biochemical pathways and enzymatic reactions involved in the formation of 7-hydroxycalamenene (Hashimoto et al., 1999).
- Biosynthesis in Heteroscyphus Planus : Research on the biosynthesis of sesquiterpenes of the cadinane type, including 7-hydroxycalamenene, in cultured cells of Heteroscyphus planus, has provided insights into the natural production and accumulation of these compounds (Nabeta et al., 1994).
Antimicrobial and Antifungal Properties
- Effectiveness Against Candida Species : The anti-candidal activity of 7-hydroxycalamenene has been demonstrated, showing significant effectiveness against various Candida species, including Candida albicans, Candida dubliniensis, and Candida parapsilosis (Azevedo et al., 2016).
- Antioxidant and Antimicrobial Activities : Research indicates that essential oils rich in 7-hydroxycalamenene from Croton cajucara have significant antimicrobial activity against various pathogenic microorganisms, including MRSA and Mycobacterium tuberculosis (Azevedo et al., 2013).
Phytoalexin and Plant Defense
- Isolation from Tilia Europea : The isolation of (−)-7-hydroxycalamenene from Tilia europea, particularly in the boundary zone between healthy and infected wood, indicates its role as a phytoalexin, a substance produced by plants in response to fungal infection (Burden & Kemp, 1983).
Structural and Stereochemical Analysis
- Crystal Structure of 7-Hydroxycalamenene : The determination of the crystal structure and absolute configuration of 7-hydroxycalamenene has been crucial for understanding its chemical properties and potential applications (Croft et al., 1978).
Isolation and Identification from Various Sources
- Isolation from Croton Cajucara : The isolation and identification of cis-7-hydroxycalamenene from the essential oil of Croton cajucara highlights the diversity of natural sources from which this compound can be obtained (Pereira et al., 2011).
Synthesis and Chemical Study
- Asymmetric Synthesis : The asymmetric synthesis of cis-7-methoxycalamenene via the intramolecular Buchner reaction of an α-diazoketone demonstrates the potential for synthetic production and study of this compound (McDowell et al., 2012).
properties
Molecular Formula |
C15H22O |
|---|---|
Molecular Weight |
218.33 g/mol |
IUPAC Name |
3,8-dimethyl-5-propan-2-yl-5,6,7,8-tetrahydronaphthalen-2-ol |
InChI |
InChI=1S/C15H22O/c1-9(2)12-6-5-10(3)13-8-15(16)11(4)7-14(12)13/h7-10,12,16H,5-6H2,1-4H3 |
InChI Key |
UTBFITAKBXMXCZ-UHFFFAOYSA-N |
SMILES |
CC1CCC(C2=C1C=C(C(=C2)C)O)C(C)C |
Canonical SMILES |
CC1CCC(C2=C1C=C(C(=C2)C)O)C(C)C |
synonyms |
7-hydroxycalamenene |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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